Cas no 15855-37-5 (N1-Benzyl-N2,N2-diethylethane-1,2-diamine)

• Product Name: N1-Benzyl-N2,N2-diethylethane-1,2-diamine
• CAS No: 15855-37-5
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 236568
• PubChem ID: 296044
• Update Time: 2025-05-23

N1-Benzyl-N2,N2-diethylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-diethyl-N2-(phenylmethyl)-
• N-benzyl-N',N'-diethylethane-1,2-diamine
• N'-Benzyl-N,N-diethylethylenediamine
• AC1L6PI7
• AC1Q2ZDJ
• benzyl[2-(diethylamino)ethyl]amine
• CTK6E8394
• diethyl{2-[benzylamino]ethyl}amine
• N,N-Diaethyl-N'-benzyl-aethylendiamin
• N,N-diethyl-N'-(phenylmethyl)-1,2-ethanediamine
• N,N-diethyl-N'-benzylethylenediamine
• N,N-diethyl-N'-benzyl-ethylenediamine
• N,N-diethyl-N'-dibenzyl-1,2-diaminoethane
• N1-benzyl-N2,N2-diethyl-1,2-ethanediamine
• N'-benzyl-N,N-diethyl-ethane-1,2-diamine
• NSC165823
• SBB024209
• SureCN455309
• N~1~-benzyl-N~2~,N~2~-diethylethane-1,2-diamine
• CS-0251868
• Z111521758
• EN300-56452
• SCHEMBL455309
• NSC-165823
• 15855-37-5
• MFCD00085772
• VFXMWBGLBNFTSY-UHFFFAOYSA-N
• N/'-Benzyl-N,N-diethylethylenediamine
• AKOS000235189
• CHEMBL4923347
• N,N-diethyl,N'-benzylethane-1,2-diamine
• N1-Benzyl-N2,N2-diethylethane-1,2-diamine
• NSC 165823
• DTXSID80304452

• MDL： MFCD00085772
• Inchi： 1S/C13H22N2/c1-3-15(4-2)11-10-14-12-13-8-6-5-7-9-13/h5-9,14H,3-4,10-12H2,1-2H3
• InChI Key： VFXMWBGLBNFTSY-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.17846
• Monoisotopic Mass: 206.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.934
• Boiling Point: 290.6°C at 760 mmHg
• Flash Point: 100.5°C
• Refractive Index: 1.512
• PSA: 15.27
• LogP: 2.50890

Additional information on N1-Benzyl-N2,N2-diethylethane-1,2-diamine

N1-Benzyl-N2,N2-Diethylethane-1,2-Diamine: A Comprehensive Overview

N1-Benzyl-N2,N2-diethylethane-1,2-diamine, also known by its CAS number 15855-37-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound, often abbreviated as DBEDA, belongs to the class of ethylenediamines and is characterized by its unique structure featuring a benzyl group and two ethyl substituents on the nitrogen atoms. The molecule's structure allows for a wide range of reactivity, making it a valuable precursor in synthetic chemistry.

The synthesis of N1-Benzyl-N2,N2-diethylethane-1,2-diamine typically involves the reaction of benzylamine with ethylenediamine derivatives under specific conditions. Recent studies have explored novel synthetic pathways to enhance the efficiency and scalability of this process. For instance, researchers have reported the use of catalytic asymmetric synthesis to produce enantiomerically enriched derivatives, which are particularly useful in pharmaceutical applications.

In terms of applications, DBEDA has found extensive use in the preparation of polyamides and other high-performance polymers. Its ability to form stable amide bonds makes it an ideal building block for materials science. Additionally, this compound serves as a key intermediate in the synthesis of various biologically active molecules, including antibiotics and antiviral agents. Recent advancements in medicinal chemistry have highlighted its role in drug design, particularly in the development of targeted therapies.

The chemical properties of N1-Benzyl-N2,N2-diethylethane-1,2-diamine are well-documented. It exhibits moderate basicity due to the presence of two amine groups, which can be further modulated by substituent effects. The compound is also known for its ability to coordinate with metal ions, making it a potential candidate for catalytic applications. Emerging research has focused on its use as a ligand in transition metal-catalyzed reactions, where it has shown promising results in enhancing reaction efficiency and selectivity.

From an environmental perspective, the safety and toxicity profile of DBEDA have been thoroughly investigated. Studies indicate that it is relatively non-toxic under normal handling conditions; however, proper precautions should be taken during storage and use to ensure compliance with occupational safety standards. Recent regulatory updates have emphasized the importance of sustainable practices in the handling and disposal of such chemicals.

In conclusion, N1-Benzyl-N2,N2-diethylethane-1,2-diamine (CAS No. 15855-37-5) remains a pivotal compound in modern chemistry due to its structural versatility and diverse applications. Ongoing research continues to uncover new avenues for its utilization, particularly in areas such as drug discovery and advanced materials science. As our understanding of this compound deepens, it is poised to play an even more critical role in shaping future innovations across multiple disciplines.